Cas no 2228092-80-4 (tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate
• CAS No: 2228092-80-4
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5946969
• PubChem ID: 165622243
• Update Time: 2025-06-12

tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate
• tert-butyl 3-[(3-hydroxypiperidin-3-yl)methyl]morpholine-4-carboxylate
• 2228092-80-4
• EN300-1901336

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(18)17-7-8-20-10-12(17)9-15(19)5-4-6-16-11-15/h12,16,19H,4-11H2,1-3H3
• InChI Key： GCVGKVPBEAJRRX-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate

Introduction to Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate (CAS No. 2228092-80-4)

Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate, identified by the CAS number 2228092-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a combination of morpholine and piperidine rings, both of which are well-documented for their role in enhancing the bioactivity of various pharmacological agents.

The molecular structure of Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate incorporates a tert-butyl group, which is a common substituent in medicinal chemistry due to its ability to modulate solubility, metabolic stability, and binding affinity. The presence of the hydroxypiperidine moiety further contributes to the compound's potential as a bioactive molecule, as piperidine derivatives are frequently found in approved drugs for their ability to interact with biological targets. This compound's carboxylate functionality also suggests it may serve as a precursor or intermediate in the synthesis of more complex pharmaceutical entities.

In recent years, there has been growing interest in the development of novel scaffolds that combine morpholine and piperidine functionalities. These dual-ringed systems have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific arrangement of atoms in Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the structural features of Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular functions. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain kinases, making them promising candidates for further development.

Another area where Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate shows promise is in the treatment of neurological disorders. The morpholine and piperidine rings are known to interact with various neurotransmitter receptors and transporters, which are critical targets for drugs used to treat conditions such as depression, anxiety, and epilepsy. The hydroxypiperidine group, in particular, has been identified as a key pharmacophore in several CNS-active compounds. This suggests that Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate could be a valuable starting point for developing new therapeutics targeting these pathways.

The synthesis of Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the carboxylic acid position enhances the compound's stability under various conditions, which is crucial for both laboratory studies and potential industrial-scale production. Additionally, the hydroxypiperidine moiety necessitates protective group strategies during synthesis to prevent unwanted side reactions.

Recent advances in computational chemistry have also played a significant role in understanding the potential bioactivity of Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate. Molecular modeling studies have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding researchers in designing more effective derivatives. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success in developing novel therapeutics.

The pharmacokinetic properties of Tert-butyl 3-(3-hydroxypiperidin-3-yl)methylmorpholine-4-carboxylate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics, such as good oral bioavailability and moderate metabolic clearance rates. These properties make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion,Tert-butyl 3-(3-hydroxypiperidin-3-ylmethylmorpholine)-4-carboxylic acid (CAS No. 2228092–80–4) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivity make it an intriguing candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,Tert-butylester version will likely remain at forefrontof medicinal chemistry innovation.